(2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro[4,5]decan-3-one
(2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro[4,5]decan-3-one
NGX267 is a muscarinic agonist. It is developed for the treatment of Alzheimer’s disease and has shown the potential to both reduce symptoms and slow disease progression.
Brand Name:
Vulcanchem
CAS No.:
503431-81-0
VCID:
VC0022173
InChI:
InChI=1S/C10H18N2OS/c1-3-8-9(13)11-10(14-8)4-6-12(2)7-5-10/h8H,3-7H2,1-2H3,(H,11,13)/t8-/m0/s1
SMILES:
CCC1C(=O)NC2(S1)CCN(CC2)C
Molecular Formula:
C10H18N2OS
Molecular Weight:
214.33 g/mol
(2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro[4,5]decan-3-one
CAS No.: 503431-81-0
Reference Standards
VCID: VC0022173
Molecular Formula: C10H18N2OS
Molecular Weight: 214.33 g/mol
CAS No. | 503431-81-0 |
---|---|
Product Name | (2S)-2-Ethyl-8-methyl-1-thia-4,8-diazaspiro[4,5]decan-3-one |
Molecular Formula | C10H18N2OS |
Molecular Weight | 214.33 g/mol |
IUPAC Name | (2S)-2-ethyl-8-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one |
Standard InChI | InChI=1S/C10H18N2OS/c1-3-8-9(13)11-10(14-8)4-6-12(2)7-5-10/h8H,3-7H2,1-2H3,(H,11,13)/t8-/m0/s1 |
Standard InChIKey | PHOZOHFUXHPOCK-QMMMGPOBSA-N |
Isomeric SMILES | CC[C@H]1C(=O)NC2(S1)CCN(CC2)C |
SMILES | CCC1C(=O)NC2(S1)CCN(CC2)C |
Canonical SMILES | CCC1C(=O)NC2(S1)CCN(CC2)C |
Appearance | Solid powder |
Description | NGX267 is a muscarinic agonist. It is developed for the treatment of Alzheimer’s disease and has shown the potential to both reduce symptoms and slow disease progression. |
Synonyms | (S)-2-ethyl-8-methyl-1-thia-4,8-diazaspiro(4.5)decan-3-one AF267B NGX267 |
PubChem Compound | 10013505 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume